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Compound of Interest

Compound Name: 4-Phenylazepan-4-ol

Cat. No.: B11720350

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylazepan-4-ol is a synthetic small molecule belonging to the azepane class of
compounds. Its structural similarity to known pharmacologically active agents, particularly those
targeting G-protein coupled receptors (GPCRS), suggests its potential as a novel therapeutic
agent. Specifically, its close resemblance to 4-hydroxy-4-phenylpiperidine derivatives indicates
that the nociceptin opioid peptide (NOP) receptor, a key player in pain modulation and other
neurological functions, is a probable biological target.

These application notes provide a comprehensive guide for the synthesis and initial
characterization of 4-Phenylazepan-4-ol. The protocols detailed below outline a plausible
synthetic route and a suite of in vitro assays to determine its binding affinity and functional
activity at the NOP receptor. This document is intended to facilitate further research and drug
discovery efforts centered on this promising compound.

Chemical Synthesis of 4-Phenylazepan-4-ol

The synthesis of 4-Phenylazepan-4-ol can be achieved through a two-step process involving a
Grignard reaction with a protected azepane precursor, followed by deprotection.

Experimental Workflow for the Synthesis of 4-Phenylazepan-4-ol
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Step 1: Grignard Reaction Step 2: Deprotection

l Lo vy Phenylmagnesium bromide Sy vy Trifluoroacetic Acid (TFA) l
N-Boc-azepan-4-one (Grignard Reagent) Anhydrous THF N-Boc-4-phenylazepan-4-ol in Dichloromethane (DCM)
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 To cite this document: BenchChem. [Application Notes and Protocols for Developing Assays
with 4-Phenylazepan-4-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11720350#developing-assays-with-4-phenylazepan-
4-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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